Cas no 265098-94-0 (propyl 4-(5Z)-5-(4-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate)

• Product Name: propyl 4-(5Z)-5-(4-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate
• CAS No: 265098-94-0
• MF: C₁₈H₂₁NO₄S₂
• MW: 379.493642568588
• CID: 5902778
• PubChem ID: 1870939
• Update Time: 2025-07-14

propyl 4-(5Z)-5-(4-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate Chemical and Physical Properties

Names and Identifiers

• propyl (Z)-4-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanoate
• 3-Thiazolidinebutanoic acid, 5-[(4-methoxyphenyl)methylene]-4-oxo-2-thioxo-, propyl ester
• propyl 4-(5Z)-5-(4-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate
• 265098-94-0
• F0385-0347
• (Z)-propyl 4-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanoate
• AKOS000523352
• propyl 4-[(5Z)-5-[(4-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoate

• Inchi： 1S/C18H21NO4S2/c1-3-11-23-16(20)5-4-10-19-17(21)15(25-18(19)24)12-13-6-8-14(22-2)9-7-13/h6-9,12H,3-5,10-11H2,1-2H3
• InChI Key： MGIXZFXLRYXHLK-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=C(OC)C=C2)C(=O)N(CCCC(OCCC)=O)C1=S

Computed Properties

• Exact Mass: 379.09120050g/mol
• Monoisotopic Mass: 379.09120050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 522.5±60.0 °C(Predicted)
• pka: -2.87±0.20(Predicted)

Additional information on propyl 4-(5Z)-5-(4-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate

Recent Advances in the Study of Propyl 4-(5Z)-5-(4-Methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate (CAS: 265098-94-0)

The compound propyl 4-(5Z)-5-(4-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate (CAS: 265098-94-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel anti-inflammatory and anticancer agents. The presence of the thiazolidinone core, coupled with the (5Z)-5-(4-methoxyphenyl)methylidene moiety, has been shown to confer significant bioactivity. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and green chemistry approaches, to optimize the yield and purity of this compound. These efforts have led to improved scalability and reproducibility, which are critical for further preclinical and clinical development.

In vitro and in vivo studies have demonstrated that propyl 4-(5Z)-5-(4-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate exhibits potent inhibitory effects on key inflammatory mediators such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). Additionally, the compound has shown promising antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that its anticancer effects may be mediated through the induction of apoptosis and cell cycle arrest, as well as the modulation of oxidative stress pathways.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are underway. Preliminary data indicate favorable bioavailability and tissue distribution profiles, although challenges related to metabolic stability and potential off-target effects remain to be addressed. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinically relevant therapeutics.

In conclusion, propyl 4-(5Z)-5-(4-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoate represents a promising candidate for the development of new anti-inflammatory and anticancer drugs. Continued research into its mechanism of action, optimization of its pharmacological properties, and evaluation of its safety profile will be essential to fully realize its therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.